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Compound of Interest

Compound Name: 2-Piperidone

Cat. No.: B129406

For: Researchers, Scientists, and Drug Development Professionals

Introduction

2-Piperidone (CAS No. 675-20-7), also known as d-Valerolactam, is a heterocyclic organic
compound classified as a lactam.[1] It presents as a white to off-white crystalline solid at room
temperature.[1][2] Due to its chemical structure, 2-Piperidone serves as a valuable building
block and intermediate in the synthesis of various pharmaceutical agents, including analgesics
and antipsychotics, as well as in the agrochemical industry.[1][3] Given its application in
research and development, a thorough understanding of its safety profile and handling
requirements is critical to ensure the well-being of laboratory personnel.

This guide provides a comprehensive overview of the safety, handling, and emergency
procedures for 2-Piperidone, consolidating data from multiple safety data sheets and
toxicological resources.

Hazard Identification and Classification

2-Piperidone is considered hazardous by the OSHA Hazard Communication Standard (29
CFR 1910.1200).[4] However, its classification can vary depending on the source and
impurities. Aggregated data from the European Chemicals Agency (ECHA) indicates that while
a minority of notifications report it as not meeting GHS hazard criteria, the majority classify it as
an irritant.[2]
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GHS Classification Summary

The most frequently reported GHS classifications are summarized below.

Hazard Class Category Signal Word GHS Pictogram
Skin )

) o 2 Warning GHSO07
Corrosion/Irritation
Serious Eye .

o 2/2A Warning GHSO07

Damage/Eye Irritation
Specific Target Organ
Toxicity (Single 3 Warning GHSO07
Exposure)
Acute Toxicity (Oral) 4 Warning GHSO07

Sources:[2][4][5][6][7]

Hazard and Precautionary Statements
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Type Code Statement
Hazard H302 Harmful if swallowed.
H315 Causes skin irritation.[2][7]
Causes serious eye irritation.
H319
[21[7]
May cause respirator
H335 o Y ) P Y
irritation.[2][7]
Avoid breathing
Precautionary P261 dust/fume/gas/mist/vapors/spr
ay.[2][7]
Wash face, hands and any
(Prevention) P264 exposed skin thoroughly after
handling.[4][7]
Use only outdoors or in a well-
pP271 _
ventilated area.[4][7]
Wear protective gloves/eye
P280 p J . Y
protection/face protection.[2][7]
] IF ON SKIN: Wash with plenty
Precautionary P302 + P352
of water.[2][7]
IF INHALED: Remove person
(Response) P304 + P340 to fresh air and keep

comfortable for breathing.[2][7]

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[2][7]

P319

Get medical help if you feel

unwell.[7]
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If skin irritation occurs: Get

P332 + P317 )
medical help.[7]
Take off contaminated clothing
P362 + P364 )
and wash it before reuse.[2][7]
Store in a well-ventilated
Precautionary P403 + P233 place. Keep container tightly
closed.[2][7]
(Storage) P405 Store locked up.[4][7]
Dispose of contents/container
Precautionary P501 to an approved waste disposal
plant.[2][4]
(Disposal)

Sources:[2][4][7]

Toxicological Properties

The toxicological properties of 2-Piperidone have not been fully investigated, but available

data indicates low to moderate acute toxicity.[1][8] The primary hazards are related to irritation

upon exposure.[1]

Acute Toxicity Data
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Route of Species ] Toxic Effects
Type of Test Dose/Duration

Exposure Observed Noted
Behavioral
(convulsions),

Oral LDLo Rat 11 gm/kg )
Respiratory
(cyanosis).[9][10]

. Behavioral

Intraperitoneal LD50 Mouse >1 gm/kg
(somnolence).[9]
Lethal dose

Intravenous LD50 Mouse 600 mg/kg value reported.
[°]

Source:[9]

Other Toxicological Effects

« Irritation: Prolonged or repeated exposure can cause irritation to the skin, eyes, and
respiratory system.[1] Inhalation of dust may lead to respiratory tract irritation.[1]

o Chronic Exposure: Data on chronic exposure is limited. However, animal studies suggest
potential hepatotoxic effects at high doses.[1]

¢ Carcinogenicity and Mutagenicity: 2-Piperidone is not currently classified as a carcinogen
by major regulatory bodies like IARC or the U.S. EPA, and there is no definitive evidence
linking it to mutagenicity or reproductive toxicity.[1]

Experimental Protocols for Safety Assessment

The determination of the toxicological data presented above follows internationally recognized
experimental guidelines, such as those established by the Organisation for Economic Co-
operation and Development (OECD).

o Acute Oral Toxicity (LDLo/LD50): Protocols such as OECD Guideline 425 (Up-and-Down
Procedure) are used. This method involves administering the substance to a small number of
animals one at a time. The dose for each subsequent animal is adjusted up or down
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depending on the outcome for the previous animal. This approach minimizes the number of
animals required to estimate the acute oral toxicity. Observations include changes in skin,
fur, eyes, and behavior, with a particular focus on tremors, convulsions, and coma.[11]

o Skin Irritation/Corrosion: OECD Guideline 404 is a standard protocol. A small amount of the
test substance is applied to a shaved patch of skin on a test animal (typically a rabbit). The
site is observed for signs of erythema (redness) and edema (swelling) at specific intervals
over a period of up to 14 days.

o Eye Irritation/Corrosion: OECD Guideline 405 involves applying the test substance into one
eye of a test animal. The eye is then observed for a set period for signs of corneal opacity,
iritis, conjunctival redness, and swelling.

Physical and Chemical Properties

Property Value

Molecular Formula CsHaNO

Molecular Weight 99.13 g/mol [2]

Appearance White to off-white crystalline solid[1][2]

Melting Point 38-40 °C[9]

Boiling Point 256-262 °C[9]

Flash Point 133 - 147 °C[8][9]

Autoignition Temp. 335 °CJ8]

Solubility in Water 291 g/L (at 25 °C)[2][9]

Incompatible Agents Strong oxidizing agents, acids, and bases.[1][8]

Emits toxic fumes of Nitrogen oxides (NOx),
Hazardous Decomp. Carbon monoxide (CO), and Carbon dioxide
(CO2) when heated to decomposition.[4][8]

Sources:[1][2][4][8][9]
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Safe Handling and Storage

Adherence to proper handling and storage protocols is essential to minimize risk.

| : . PPE)

Area

Specification

Eye/Face

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[8]

Skin

Wear appropriate, chemically resistant gloves
(e.g., nitrile, neoprene) and protective clothing

or a lab coat to prevent skin exposure.[8][12]

Respiratory

In case of inadequate ventilation or when
handling large quantities, use a NIOSH or
European Standard EN 149 approved respirator.
Follow OSHA respirator regulations in 29 CFR
1910.134.[8][12]

Sources:[8][12]

Engineering Controls

o Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.

[71012]

o Ensure that safety showers and eyewash stations are readily accessible and in close

proximity to the workstation location.[4][13]

General Handling Practices

» Avoid contact with skin, eyes, and clothing.[8]

» Avoid breathing dust or vapors.[4]
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e Wash hands and any exposed skin thoroughly after handling.[4][8]

» Do not eat, drink, or smoke in areas where the chemical is handled.[14]

Storage Conditions

o Store in a cool, dry, well-ventilated area away from incompatible substances such as strong
oxidizing agents.[1][8]

o Keep containers tightly closed when not in use.[8]

» To maintain long-term stability, store at temperatures below 25 °C and protect from moisture.

[1]

Emergency Procedures
Eirst Aid Measures

Exposure Route Procedure

Remove victim to fresh air and keep at rest in a
) position comfortable for breathing. If not
Inhalation _ _ o o
breathing, give artificial respiration. Seek

medical attention if you feel unwell.[4][8]

Immediately wash off with soap and plenty of
) water while removing all contaminated clothing
Skin Contact . .
and shoes. Flush skin for at least 15 minutes.

Get medical attention if irritation persists.[4][8]

Rinse cautiously and immediately with plenty of

water for at least 15 minutes, also under the
Eye Contact eyelids. Remove contact lenses if present and

easy to do. Continue rinsing. Get immediate

medical attention.[4][8]

Clean mouth with water. Do NOT induce
vomiting. If the victim is conscious and alert,

Ingestion give 2-4 cupfuls of water. Never give anything
by mouth to an unconscious person. Get

medical attention.[4][8]
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Sources:[4][8]

Fire Fighting Measures
o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical, or

alcohol-resistant foam.[4][8][15]

e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
with pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[4][8]

o Specific Hazards: When heated to decomposition, it emits toxic fumes of nitrogen oxides,
carbon monoxide, and carbon dioxide.[8]

Accidental Release Measures

e Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required. Avoid breathing dust and contact with the substance.[4][15]

o Containment and Cleanup: For small spills, sweep up or absorb the material with an inert
substance (e.g., sand, silica gel, vermiculite).[4][8] Place the material into a suitable, clean,
dry, closed container for disposal.[8] Prevent the product from entering drains.[15]

Mandatory Visualizations
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Workflow for Handling a 2-Piperidone Spill

Assess Risk
(Size, Location)

'

Evacuate Immediate Area
Alert Personnel

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Ensure Adequate Ventilation

Contain Spill with
Inert Absorbent Material

Collect Absorbed Material
into a Labeled, Sealed Container

Decontaminate Spill Area

Dispose of Waste via
Approved Procedures

Report Incident

Click to download full resolution via product page

Caption: Logical workflow for responding to an accidental spill of 2-Piperidone.
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First Aid Response Logic for 2-Piperidone Exposure

Exposure Occurs

Identify Exposure Route

Mouth

A\

Inhalation Skin Contact

Eye Contact Ingestion

Rinse with Water for 15 min Clean Mouth with Water
Remove Contact Lenses

Continue Rinsing

Move to Fresh Air Remove Contaminated Clothing

Wash with Soap & Water for 15 min

Keep at Rest
If not breathing, give artificial respiration

Do NOT Induce Vomiting
Give 2-4 cups of water if conscious

if irritafion persists

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Decision-making flowchart for first aid response to 2-Piperidone exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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